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Compound of Interest

Compound Name:
Butyl(2-phenylethyl)amine

hydrochloride

CAS No.: 71594-24-6

Cat. No.: B3151575

Get Quote

Executive Summary
N-butyl-2-phenylethylamine (also known as N-butylphenethylamine) is a versatile secondary

amine building block.[1] Structurally, it combines the privileged 2-phenylethylamine

pharmacophore—ubiquitous in catecholaminergic signaling—with a lipophilic n-butyl chain.

This substitution pattern modulates the physicochemical properties (LogP, pKa) of the parent

scaffold, improving blood-brain barrier (BBB) permeability and altering receptor binding affinity

profiles compared to its methyl/ethyl analogs.[1]

This guide details the specific utility of this building block in Parallel Medicinal Chemistry

(PMC), providing validated protocols for reductive amination, amide coupling, and nucleophilic

aromatic substitution (

).
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Property Value Notes

IUPAC Name N-butyl-2-phenylethan-1-amine

CAS Number 23068-45-3 Validated Registry Number

Molecular Formula

ngcontent-ng-c3932382896=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Molecular Weight 177.29 g/mol

Boiling Point ~245-250 °C (est)

Higher than parent PEA

(195°C) due to butyl chain.[1]

[2][3]

Density ~0.91 g/mL

pKa (Conj. Acid) ~10.0
Typical for dialkylamines;

highly basic.

LogP ~3.2
Significantly more lipophilic

than PEA (LogP 1.41).[1]

Solubility DCM, MeOH, DMSO, EtOAc
Limited water solubility as free

base.

Reactivity Matrix
The secondary amine nitrogen is the sole nucleophilic center. The n-butyl group introduces

moderate steric bulk, which suppresses over-alkylation side reactions common with primary

amines but remains accessible enough for high-yield couplings.

Nucleophilicity: High (comparable to diethylamine).[1]

Steric Hindrance: Moderate (

amine).[1]

Chemoselectivity: Excellent profile for
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and acylation; requires controlled conditions for alkylation to prevent quaternization.

Safety, Handling & Compliance (Critical)
Hazards[1]

Corrosive (Class 8): Causes severe skin burns and eye damage. Use full PPE (nitrile gloves,

face shield, fume hood).

Acute Toxicity: Harmful if swallowed or inhaled.

Storage: Store under inert atmosphere (

or Ar) to prevent carbonate formation (absorbs

from air).[1]

Regulatory Status
While N-butyl-2-phenylethylamine itself is generally a non-scheduled chemical building block in

many jurisdictions, it is a structural isomer or analog of controlled phenethylamines (e.g., N,N-

diethylphenethylamine).[1]

Compliance Check: Ensure end-use is strictly for legitimate research/industrial applications.

Precursor Watch: It is not a List I chemical, but maintaining a clear audit trail of usage is

standard Good Laboratory Practice (GLP).

Validated Experimental Protocols
Protocol A: Modular Reductive Amination (Library
Synthesis)
Use Case: Synthesis of tertiary amines for GPCR ligand libraries.

Mechanism: Condensation with an aldehyde to form an iminium ion, followed by in situ

reduction.

Reagents:
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Amine: N-butyl-2-phenylethylamine (1.0 equiv)[1]

Electrophile: Diverse Aryl/Alkyl Aldehydes (1.1 equiv)[1]

Reductant: Sodium Triacetoxyborohydride (

) (1.5 equiv)[1]

Solvent: 1,2-Dichloroethane (DCE) or DCM[1]

Step-by-Step Procedure:

Preparation: In a 20 mL scintillation vial, dissolve the aldehyde (1.0 mmol) in DCE (5 mL).

Amine Addition: Add N-butyl-2-phenylethylamine (177 mg, 1.0 mmol). Stir at Room

Temperature (RT) for 30 minutes to allow equilibrium formation of the hemiaminal/iminium

species.

Note: No drying agent (

) is usually needed if using

.[1]

Reduction: Add

(318 mg, 1.5 mmol) in one portion.

Reaction: Cap the vial and stir vigorously at RT for 4–16 hours. Monitor by LC-MS (Look for

M+H of product).

Quench: Add saturated aqueous

(5 mL) and stir for 15 minutes.

Work-up: Extract with DCM (3 x 5 mL). Wash combined organics with brine, dry over

, and concentrate.[4]
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Purification: If necessary, purify via reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic

Acid).

Protocol B: Chemoselective Amide Coupling
Use Case: Generating stable amide linkers for peptidomimetics.

Reagents:

Amine: N-butyl-2-phenylethylamine (1.0 equiv)[1]

Carboxylic Acid:

(1.1 equiv)[1]

Coupling Agent: HATU (1.2 equiv)[1]

Base: DIPEA (Hunig's Base) (2.0 equiv)[1]

Solvent: DMF (anhydrous)[1][5]

Step-by-Step Procedure:

Activation: Dissolve the carboxylic acid (1.1 mmol) and HATU (1.2 mmol) in DMF (3 mL). Add

DIPEA (1.0 mmol) and stir for 5 minutes.

Why? Pre-activation ensures the active ester forms before the amine is introduced,

reducing racemization if the acid is chiral.

Coupling: Add N-butyl-2-phenylethylamine (1.0 mmol) followed by the remaining DIPEA (1.0

mmol).

Reaction: Stir at RT for 2–4 hours.

Work-up: Dilute with EtOAc (30 mL). Wash sequence: 1M HCl (remove unreacted amine),

Sat.

(remove unreacted acid), Brine (remove DMF).[1]
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Isolation: Dry over

and concentrate.

Protocol C: Nucleophilic Aromatic Substitution ( )
Use Case: Synthesis of heteroaryl-amine kinase inhibitors.

Reagents:

Substrate: 4-Chloro-pyrimidine or 2-Fluoro-nitrobenzene derivative (1.0 equiv)[1]

Amine: N-butyl-2-phenylethylamine (1.2 equiv)[1]

Base:

(2.0 equiv) or

[1]

Solvent: DMSO or NMP

Step-by-Step Procedure:

Setup: Combine the heteroaryl chloride (1.0 mmol), amine (1.2 mmol), and base (2.0 mmol)

in a microwave vial.

Solvent: Add DMSO (2 mL).

Heating:

Thermal: Heat to 80–100 °C for 12 hours.

Microwave (Recommended): Heat to 120 °C for 20 minutes.

Work-up: Pour into water (20 mL). If the product precipitates, filter and wash with water.[5] If

oil forms, extract with EtOAc.

Workflow Visualization: Parallel Library Synthesis
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The following diagram illustrates a high-throughput workflow for generating a library of 96

analogs using N-butyl-2-phenylethylamine as the constant core.

Start: N-butyl-2-phenylethylamine
(Core Scaffold)

Split into 3 Reaction Streams

Stream A: Reductive Amination
(Diversity: Aldehydes)

Stream B: Amide Coupling
(Diversity: Carboxylic Acids)

Stream C: SnAr / Buchwald
(Diversity: Aryl Halides)

Reagents: NaBH(OAc)3, DCE
RT, 16h

Reagents: HATU, DIPEA, DMF
RT, 4h

Reagents: Pd2(dba)3, BINAP, NaOtBu
100°C, 12h

QC: LC-MS & 1H NMR
(Check Purity > 95%)

Final Library:
GPCR/Kinase Ligands

Click to download full resolution via product page

Caption: Figure 1: Divergent synthesis workflow utilizing N-butyl-2-phenylethylamine to

generate chemically diverse libraries.

Applications & Case Studies
GPCR Ligand Design
The N-alkyl-2-phenylethylamine motif is a "privileged structure" in medicinal chemistry,

frequently targeting G-Protein Coupled Receptors (GPCRs).[1]
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Adrenergic Receptors: The phenethylamine core mimics endogenous catecholamines

(dopamine, norepinephrine). The N-butyl group adds hydrophobic bulk that can occupy the

orthosteric binding pocket's hydrophobic sub-domains, potentially increasing selectivity for

or

subtypes over others.

5-HT (Serotonin) Receptors: N-alkylation is a known strategy to modulate affinity for 5-HT2A

and 5-HT2C receptors.[1]

Calcium Channel Blockers
Analogs of Verapamil and Fendiline utilize bulky N-alkylated phenethylamines. The N-butyl

variant serves as a critical intermediate for synthesizing "fendiline-like" derivatives, which are

investigated for their ability to block L-type calcium channels and reverse multidrug resistance

(MDR) in cancer cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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